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Compound of Interest

Compound Name: 1-Nitropiperazine-d8

cat. No.: B15351487

Technical Guide: 1-Nitropiperazine-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Nitropiperazine-d8, a
deuterated analog of 1-nitropiperazine. This document outlines its physicochemical properties,
representative analytical data, and detailed experimental protocols for its quality control. The
information herein is intended to support research and development activities where this
compound is utilized as an internal standard or for other scientific purposes.

Physicochemical Properties

1-Nitropiperazine-d8 is a stable isotope-labeled form of 1-nitropiperazine, where eight
hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it a valuable
tool in mass spectrometry-based analytical methods, particularly for the quantification of 1-
nitropiperazine in various matrices.

A summary of its key physicochemical properties is presented below.
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Property

Value

Chemical Name

1-Nitropiperazine-d8

CAS Number

1794753-23-3[1]

Molecular Formula

C4HDsN30O2[2]

Molecular Weight 139.18 g/mol [2]

Appearance Off-White Solid

Melting Point 125-127 °C

Solubility Soluble in Methanol and Water
Synonyms NSC 243817-d8[3]

Representative Certificate of Analysis

While a specific Certificate of Analysis for a particular batch of 1-Nitropiperazine-d8 was not

publicly available, this section presents a table of typical analytical tests and representative

specifications for a high-purity standard.

Representative

Test Method Specification
Result
Appearance Visual Inspection Off-White Solid Conforms
] Nuclear Magnetic
Identity (*H NMR) Conforms to Structure  Conforms
Resonance
Liquid
) Chromatography-
Purity (LC-MS/MS) >98% 99.5%
Tandem Mass
Spectrometry
Isotopic Purity Mass Spectrometry > 99% Deuterium 99.7% D
Water Content Karl Fischer Titration <0.5% 0.2%
] Meets USP <467>
Residual Solvents Headspace GC-MS Conforms

Limits
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Experimental Protocols

The following are detailed methodologies for the key experiments typically cited in a Certificate
of Analysis for 1-Nitropiperazine-d8.

Purity Determination by LC-MS/MS

This method is designed for the quantification of 1-Nitropiperazine-d8 and its potential
impurities.

e Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system coupled with a triple
guadrupole mass spectrometer.

o Chromatographic Conditions:

[e]

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 um).

Mobile Phase A: 0.1% Formic Acid in Water.

[e]

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o

[¢]

Gradient: 5% B to 95% B over 10 minutes, hold for 2 minutes, then re-equilibrate.

[¢]

Flow Rate: 0.3 mL/min.

[e]

Injection Volume: 5 pL.
o Column Temperature: 40 °C.
e Mass Spectrometry Conditions:
o lonization Mode: Positive Electrospray lonization (ESI+).

o Multiple Reaction Monitoring (MRM) Transitions: Specific precursor-to-product ion
transitions would be monitored for 1-Nitropiperazine-d8 and any known impurities.
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o Data Analysis: The purity is calculated based on the area percent of the main peak relative
to the total peak area.

Isotopic Purity by Mass Spectrometry

This protocol determines the percentage of deuterium incorporation in the molecule.
e Instrumentation:

o High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
e Method:

o Adilute solution of the sample is directly infused into the mass spectrometer.

o The mass spectrum is acquired in full scan mode.

o The relative intensities of the molecular ion peaks corresponding to the deuterated (d8)
and non-deuterated (dO to d7) species are measured.

o Isotopic purity is calculated as the percentage of the d8 peak intensity relative to the sum
of all isotopic peak intensities.

Water Content by Karl Fischer Titration

This method quantifies the amount of water present in the material.
e Instrumentation:

o Volumetric or coulometric Karl Fischer titrator.
e Procedure:

o A known weight of the 1-Nitropiperazine-d8 sample is dissolved in a suitable anhydrous
solvent (e.g., methanol).

o The solution is titrated with a Karl Fischer reagent.

o The endpoint is detected potentiometrically.
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o The water content is calculated based on the amount of titrant consumed.

Visualizations
Chemical Structure and Isotopic Labeling

The following diagram illustrates the chemical structure of 1-Nitropiperazine-d8, highlighting
the positions of deuterium labeling.

Caption: Chemical structure of 1-Nitropiperazine-d8.

Quality Control Workflow

This diagram outlines the logical flow of the quality control process for 1-Nitropiperazine-d8,
from sample receipt to the final disposition.
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Sample Handling

Sample Receipt
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Caption: Quality control workflow for 1-Nitropiperazine-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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